
The Decisive Structure: Dorothy Crowfoot
Hodgkin's Definitive Analysis of Cholesteryl

Iodide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Cholesteryl iodide

CAS No.: 2930-80-5

Cat. No.: B1221673

Get Quote

Introduction
Dorothy Crowfoot Hodgkin (1910-1994) stands as a titan in the field of structural biology, a

pioneer who advanced the technique of X-ray crystallography to reveal the intricate three-

dimensional architecture of complex biological molecules.[1][2] Her groundbreaking work,

recognized with the 1964 Nobel Prize in Chemistry, provided fundamental insights into the

structures of penicillin, vitamin B12, and insulin.[1][3] However, a critical early triumph that

showcased the immense power of her methods and laid the groundwork for these later

achievements was her determination of the crystal structure of cholesteryl iodide.[2][4]

Published in 1945, her work with C.H. (Harry) Carlisle on cholesteryl iodide represented the

first complete, three-dimensional structural analysis of a steroid.[1][5] At a time when the

chemical formula of steroids was known but their precise stereochemical configuration was a

subject of debate, this research was a landmark achievement.[6] It resolved chemical

ambiguities and definitively established X-ray crystallography as the ultimate tool for mapping

complex organic molecules. This guide provides a technical deep-dive into Hodgkin's pivotal
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role in the cholesteryl iodide research, detailing the scientific challenges, the innovative

application of crystallographic techniques, and the profound impact of its findings.

The Scientific Imperative: Unraveling the Steroid
Skeleton
Prior to the 1940s, the molecular framework of steroids was largely inferred from chemical

degradation studies. While chemists had successfully pieced together the correct carbon

skeleton, the exact three-dimensional arrangement of the atoms—the stereochemistry—

remained elusive. Understanding this architecture was critical, as the biological function of

steroids is intrinsically linked to their shape. The limitations of chemical analysis meant that

direct, unambiguous proof of the molecule's conformation was not possible. A new approach

was needed to "see" the molecule in three dimensions, and X-ray crystallography, in the hands

of a master like Hodgkin, was poised to provide that vision.

Hodgkin's Strategic Approach: The Power of a
Heavy Atom
The primary challenge in X-ray crystallography is the "phase problem." While the intensities of

X-ray diffraction spots can be measured from a crystal, their phases—which are essential for

calculating the electron density map and thus revealing the atomic structure—are lost.

Hodgkin's strategic genius lay in the selection of cholesteryl iodide for this landmark study.

The rationale was based on the heavy-atom method. Iodine, with its large number of electrons,

scatters X-rays far more strongly than the carbon, oxygen, or hydrogen atoms of the

cholesterol molecule. This dominant scattering effect meant that the position of the iodine atom

could be determined relatively easily from the initial diffraction data. Once the position of this

"heavy atom" was known, its contribution to the phases could be calculated, providing a crucial

first step towards solving the entire structure.[7][8][9] This choice transformed an intractable

problem into a solvable, albeit still formidable, puzzle.

The general experimental workflow, a painstaking process in the 1930s and 40s, is outlined

below.
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Fig 1. Experimental workflow for cholesteryl iodide structure determination.
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Core Methodology: Patterson Synthesis and
Phasing
The cornerstone of the heavy-atom method is the Patterson function, developed by A. L.

Patterson in 1934.[9][10] This mathematical tool was revolutionary because it could be

calculated directly from the measured diffraction intensities, bypassing the phase problem for

an initial, crucial step.

A Patterson map does not show atomic positions directly. Instead, it plots the vectors (direction

and distance) between all pairs of atoms in the crystal's unit cell.[8] In a complex molecule like

cholesteryl iodide, this results in a highly convoluted map. However, because the iodine atom

is so electron-dense, the vector between two iodine atoms (the I-I vector) corresponds to a very

strong peak in the Patterson map, making it identifiable.[8] Hodgkin and Carlisle were able to

use this prominent peak to pinpoint the coordinates of the two iodine atoms within the unit cell.

[7]

Experimental Protocol: Structure Solution via the Heavy-
Atom Method

Data Collection: X-ray diffraction photographs were taken of single crystals of cholesteryl
iodide. The intensities of the diffraction spots (F² values) were estimated by eye.

Patterson Synthesis: The measured intensities were used to calculate a three-dimensional

Patterson function.

Causality: This step is performed first as it requires no phase information. The goal is to

locate the most powerful scatterers in the unit cell.

Heavy Atom Location: The resulting Patterson map was analyzed to identify the highest

peaks, which correspond to the vectors between the heavy iodine atoms. From these vector

positions, the coordinates of the iodine atoms in the unit cell were deduced.[8]

Initial Phasing: The known coordinates of the iodine atoms were used to calculate a first set

of structure factor phases.
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Causality: While incomplete, these phases, dominated by the heavy atom's contribution,

provide a reasonable first approximation for the phases of the majority of the strong

reflections.

First Electron Density Map: A Fourier synthesis was calculated using the observed structure

factor amplitudes (the square root of the intensities) and the calculated initial phases from

the iodine atoms.[7]

Trustworthiness: This initial map is inherently biased and imperfect. Because the phases

were calculated from the centrosymmetrically related iodine atoms, the resulting map

displayed the true molecule superimposed with a spurious mirror image, a known artifact

of this method.[7]

Model Building and Refinement: The positions of the lighter carbon atoms of the steroid

skeleton were carefully selected from the ambiguous electron density map.

Causality: This critical interpretation step relied on fundamental chemical principles.

Hodgkin and her team selected a set of peaks that conformed to known, physically

realistic carbon-carbon bond lengths and valency angles, effectively discarding the "ghost"

atoms from the mirror image.[7]

Iterative Refinement: The coordinates of this initial, more complete model (iodine + carbon

skeleton) were then used to calculate a new, improved set of phases. These new phases

were used to compute a new electron density map, which showed the atomic positions more

clearly. This iterative process was repeated until the best possible fit between the observed

diffraction data and the calculated model was achieved.
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Fig 2. Logical flow of the heavy-atom method for structure solution.
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The Landmark Result: The First 3D View of a Steroid
The successful analysis, published in 1945, yielded the complete three-dimensional structure

of cholesteryl iodide.[1] It confirmed the chemical structure proposed by organic chemists

and, most importantly, established for the first time the actual stereochemistry of the steroid

nucleus.[5][6] This was a monumental achievement, considering the calculations were

performed by hand, using tools like Beevers-Lipson strips, which were essentially aids for

manual Fourier synthesis.[8][9]

Crystallographic Data for Cholesteryl Iodide (Form B)
Parameter Value

Crystal System Monoclinic

Space Group P2₁

Molecules per Unit Cell (n) 2

Source: Carlisle, C. H., & Crowfoot, D. (1945).[7]

The structure revealed the precise chair and half-chair conformations of the fused rings and the

orientation of the side chain.[11][12] This detailed architectural blueprint was invaluable for

understanding the molecule's physical properties and, by extension, its biological function.

Fig 3. 2D representation of the cholesteryl iodide molecular structure.

Conclusion: A Foundation for Giants
Dorothy Hodgkin's work on cholesteryl iodide was far more than the solution of a single

structure; it was a powerful demonstration of a technique's potential. By meticulously applying

the heavy-atom method to a complex and biologically significant molecule, she provided the

definitive, stereochemically correct structure of a steroid, a feat that chemical methods alone

could not achieve.[5][6] This success was a crucial stepping stone, building the methodological

foundation and confidence that would enable her and the wider scientific community to tackle

the even more daunting structures of penicillin, vitamin B12, and insulin.[1][4] The cholesteryl
iodide research established a new standard for structural determination and cemented

Hodgkin's legacy as one of the most brilliant and influential scientists of the 20th century.
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Disclaimer & Data Validity:
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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